Cas no 211949-57-4 (Oxazolo[4,5-B]pyridine-2-thiol)

Oxazolo[4,5-b]pyridine-2-thiol is a heterocyclic compound featuring a fused oxazole and pyridine ring system with a thiol functional group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The thiol group enables selective modifications, such as alkylation or metal coordination, while the fused ring system contributes to stability and electronic diversity. Its applications include serving as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The compound’s well-defined structure and functional versatility make it a useful tool for medicinal chemistry and material science research.

Oxazolo[4,5-B]pyridine-2-thiol structure

211949-57-4 structure

Product Name:Oxazolo[4,5-B]pyridine-2-thiol

CAS No:211949-57-4

MF:C₆H₄N₂OS

MW:152.173759460449

MDL:MFCD00973914

CID:825289

PubChem ID:658727

Update Time:2025-06-08

Oxazolo[4,5-B]pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

- Oxazolo[4,5-b]pyridine-2-thiol
- [1,3]Oxazolo[4,5-b]pyridine-2-thiol
- 2-Thio-1,3-oxazolo[4,5-b]pyridine
- Oxazolo[4,5-b]pyridine-2(3H)-thione
- OXAZOLO[4,5-B]PYRIDIN-2(3H)THIONE
- 1,3-Oxazolo[4,5-b]pyridine-2-thiol
- Oxazolo[4,5-b]pyridin-2(3H)-thione
- 3H-[1,3]oxazolo[4,5-b]pyridine-2-thione
- [1,3]oxazolo[4,5-b]pyridine-2(3H)-thione
- 1,3-oxazolino[4,5-b]pyridine-2-thiol
- oxazolobpyridinethiol
- PubChem23120
- SMR000036930
- Oprea1_301491
- MLS000078303
- [1,3]OXAZOLO[4,5-B]PYRIDIN-2-YLHYDROSULFIDE
- Oxazolo[4 pound not5-b]pyridine-2(3H)-thione
- CS-0043975
- Oxazolo[4 pound not5-b]pyridine-2-thiol
- 211949-57-4
- HMS2437N13
- EN300-213689
- STL326955
- AKOS015918365
- 5Y-0203
- S12151
- STK665122
- MFCD00973914
- CHEMBL1427056
- ALBB-014695
- 2-mercapto-oxazolo[4,5-b]pyridine
- 1,3-Oxazolo[4,5-b]pyridin-2(3h)thione
- 2-mercaptooxazolo[4,5-b]pyridine
- Z1201620735
- 7243-02-9
- BRSZJWYJYOGBGK-UHFFFAOYSA-N
- DTXSID00993241
- SY086794
- DB-066449
- E75908
- 53052-06-5
- SCHEMBL218622
- J-523853
- AKOS005070679
- 4H-[1,3]oxazolo[4,5-b]pyridine-2-thione
- MFCD01089040
- DB-071622
- Oxazolo[4,5-B]pyridine-2-thiol
- MDL： MFCD00973914
- Inchi： 1S/C6H4N2OS/c10-6-8-5-4(9-6)2-1-3-7-5/h1-3H,(H,7,8,10)
- InChI Key： BRSZJWYJYOGBGK-UHFFFAOYSA-N
- SMILES： S=C1NC2=C(C=CC=N2)O1

Computed Properties

Exact Mass: 152.004
Monoisotopic Mass: 152.004
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.2
XLogP3: 1

Experimental Properties

Color/Form: No data available
Density: 1.5±0.1 g/cm3
Melting Point: No data available
Boiling Point: 284.1±32.0 °C at 760 mmHg
Flash Point: 125.6±25.1 °C
Refractive Index: 1.729
PSA: 73.91000
LogP: 1.88540

Oxazolo[4,5-B]pyridine-2-thiol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Inert atmosphere,2-8°C(BD162937)

Oxazolo[4,5-B]pyridine-2-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A219761-250mg	Oxazolo[4,5-b]pyridine-2-thiol	211949-57-4	98%	250mg	$26.0	2025-02-21
Ambeed	A219761-1g	Oxazolo[4,5-b]pyridine-2-thiol	211949-57-4	98%	1g	$53.0	2025-02-21
Ambeed	A219761-5g	Oxazolo[4,5-b]pyridine-2-thiol	211949-57-4	98%	5g	$206.0	2025-02-21
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB03072-1g	Oxazolo[4,5-B]pyridine-2-thiol	211949-57-4	97%	1g	355.00	2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB03072-5g	Oxazolo[4,5-B]pyridine-2-thiol	211949-57-4	97%	5g	1763.00	2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB03072-10g	Oxazolo[4,5-B]pyridine-2-thiol	211949-57-4	97%	10g	2845.00	2021-07-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VR329-200mg	Oxazolo[4,5-B]pyridine-2-thiol	211949-57-4	98%	200mg	130.0CNY	2021-08-04
Ambeed	A219761-250g	Oxazolo[4,5-b]pyridine-2-thiol	211949-57-4	98%	250g	$454.00	2022-05-17
abcr	AB437379-1 g	Oxazolo[4,5-b]pyridine-2-thiol; .	211949-57-4		1g	€84.50	2023-04-23
abcr	AB437379-5 g	Oxazolo[4,5-b]pyridine-2-thiol; .	211949-57-4		5g	€203.50	2023-04-23